Cas no 1219610-03-3 (rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid)

rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid structure
1219610-03-3 structure
Product Name:rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid
CAS No:1219610-03-3
MF:C12H10Br4O4
MW:537.821401119232
CID:5688197
Update Time:2024-02-03

rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid Chemical and Physical Properties

Names and Identifiers

    • rel-(α1R,α4R,β1S,β4S)-α1,α4,β1,β4-Tetrabromo-1,4-benzenedipropanoic acid
    • Inchi: 1S/C12H10Br4O4/c13-7(9(15)11(17)18)5-1-2-6(4-3-5)8(14)10(16)12(19)20/h1-4,7-10H,(H,17,18)(H,19,20)/t7-,8-,9-,10-/m1/s1
    • InChI Key: OESNRQMEWFLQNP-ZYUZMQFOSA-N
    • SMILES: [C@H](C1C=CC(=CC=1)[C@@H](Br)[C@@H](Br)C(=O)O)(Br)[C@@H](Br)C(=O)O

Experimental Properties

  • Density: 2.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 495.3±45.0 °C(Predicted)
  • pka: 1.85±0.13(Predicted)
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